5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol

• IUPAC Name: 3-(3-phenylmethoxyphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C20H15F3O2/c21-20(22,23)17-9-16(10-18(24)12-17)15-7-4-8-19(11-15)25-13-14-5-2-1-3-6-14/h1-12,24H,13H2
• InChI Key: ZVIQSASORPCSAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=CC(=CC(=C3)O)C(F)(F)F
• Molecular Formula: C20H15F3O2
• DSSTOX Substance ID: DTXSID20686764
• Molecular Weight: 344.3 g/mol
• CAS No.: 1261979-59-2

Description

5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol is an organic compound characterized by the presence of a benzyloxy group attached to a phenyl ring, which is further substituted with a trifluoromethyl group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol typically involves the following steps:

Formation of the Benzyloxy Group: The benzyloxy group can be introduced through the reaction of phenol with benzyl chloride in the presence of a base such as sodium hydroxide.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via a trifluoromethylation reaction using reagents like trifluoromethyl iodide or trifluoromethyl sulfonate.

Final Assembly: The final compound is obtained by coupling the benzyloxyphenyl and trifluoromethylphenol intermediates under suitable reaction conditions, often involving palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and minimizing costs. This often includes the use of continuous flow reactors and advanced purification techniques.

Types of Reactions:

Oxidation: The hydroxyl group in 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol can undergo oxidation to form corresponding quinones.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agents used.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to achieve substitution reactions.

Major Products:

Oxidation Products: Quinones and related compounds.

Reduction Products: Various reduced derivatives depending on the specific reducing agent.

Substitution Products: Substituted phenols and related compounds.

Scientific Research Applications

5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its effects on enzyme function and cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the development of advanced materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The benzyloxy group can participate in hydrogen bonding and other interactions, further modulating the compound’s activity .

Comparison with Similar Compounds

5-(3-Benzyloxyphenyl)-3-fluorophenol: Similar structure but with a fluorine atom instead of a trifluoromethyl group.

5-(3-Benzyloxyphenyl)-3-chlorophenol: Similar structure but with a chlorine atom instead of a trifluoromethyl group.

5-(3-Benzyloxyphenyl)-3-methylphenol: Similar structure but with a methyl group instead of a trifluoromethyl group.

Uniqueness: The presence of the trifluoromethyl group in 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol imparts unique properties, such as increased lipophilicity and metabolic stability, making it distinct from its analogs. This makes it particularly valuable in applications where these properties are advantageous .